Cas no 2195970-16-0 (N-{1-(oxolan-3-yl)methylpiperidin-4-yl}prop-2-enamide)

• Product Name: N-{1-(oxolan-3-yl)methylpiperidin-4-yl}prop-2-enamide
• CAS No: 2195970-16-0
• MF: C₁₃H₂₂N₂O₂
• MW: 238.325983524323
• CID: 5410865
• PubChem ID: 132306410
• Update Time: 2025-07-19

N-{1-(oxolan-3-yl)methylpiperidin-4-yl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-{1-[(oxolan-3-yl)methyl]piperidin-4-yl}prop-2-enamide
• Z1938256699
• 2195970-16-0
• N-[1-(Oxolan-3-ylmethyl)piperidin-4-yl]prop-2-enamide
• AKOS033679049
• EN300-26575800
• N-{1-(oxolan-3-yl)methylpiperidin-4-yl}prop-2-enamide

• Inchi： 1S/C13H22N2O2/c1-2-13(16)14-12-3-6-15(7-4-12)9-11-5-8-17-10-11/h2,11-12H,1,3-10H2,(H,14,16)
• InChI Key： SUNMIPJRDSTRQH-UHFFFAOYSA-N
• SMILES： O1CCC(C1)CN1CCC(CC1)NC(C=C)=O

Computed Properties

• Exact Mass: 238.168127949g/mol
• Monoisotopic Mass: 238.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 41.6Ų

Additional information on N-{1-(oxolan-3-yl)methylpiperidin-4-yl}prop-2-enamide

Comprehensive Overview of N-{1-(oxolan-3-yl)methylpiperidin-4-yl}prop-2-enamide (CAS No. 2195970-16-0): Properties, Applications, and Research Insights

The compound N-{1-(oxolan-3-yl)methylpiperidin-4-yl}prop-2-enamide (CAS No. 2195970-16-0) is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Its complex name reflects its hybrid architecture, combining a piperidine core with an oxolane (tetrahydrofuran) moiety and a reactive prop-2-enamide group. This combination of functional groups makes it a versatile intermediate for drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

Recent trends in medicinal chemistry highlight the growing demand for heterocyclic compounds like N-{1-(oxolan-3-yl)methylpiperidin-4-yl}prop-2-enamide, as they often exhibit improved bioavailability and target selectivity. Researchers are actively exploring its potential in modulating G-protein-coupled receptors (GPCRs), a hot topic in neurodegenerative disease research. The compound’s CAS No. 2195970-16-0 is frequently searched in academic databases, underscoring its relevance in high-throughput screening campaigns.

From a synthetic perspective, the oxolan-3-ylmethyl side chain introduces stereochemical complexity, making N-{1-(oxolan-3-yl)methylpiperidin-4-yl}prop-2-enamide a challenging yet rewarding target for asymmetric synthesis. Its prop-2-enamide group also offers opportunities for click chemistry modifications, aligning with the current focus on bioconjugation techniques in prodrug design. These attributes have positioned the compound as a subject of patents related to kinase inhibitors and allosteric modulators.

In the context of drug-likeness, computational studies suggest that N-{1-(oxolan-3-yl)methylpiperidin-4-yl}prop-2-enamide adheres to Lipinski’s Rule of Five, with favorable logP and polar surface area values. This has spurred interest in its optimization for blood-brain barrier (BBB) penetration—a critical factor for CNS-targeted drugs. Online forums and research portals frequently discuss its potential analogs, reflecting the compound’s role in structure-activity relationship (SAR) studies.

Beyond pharmaceuticals, CAS No. 2195970-16-0 has emerged in material science applications, particularly in the design of smart polymers responsive to enzymatic triggers. Its acrylamide derivative nature allows for cross-linking in hydrogel formulations, a trending area in tissue engineering. This dual utility in life sciences and advanced materials underscores its interdisciplinary appeal.

Analytical characterization of N-{1-(oxolan-3-yl)methylpiperidin-4-yl}prop-2-enamide typically involves HPLC-MS and NMR spectroscopy, with purity thresholds exceeding 98% for research-grade samples. Stability studies indicate compatibility with lyophilization, making it suitable for long-term storage—a practical advantage for laboratories. These technical details are often queried in chemical supplier databases, highlighting the compound’s commercial viability.

In summary, N-{1-(oxolan-3-yl)methylpiperidin-4-yl}prop-2-enamide (CAS No. 2195970-16-0) represents a nexus of innovation in medicinal chemistry and biomaterials. Its multifaceted applications, from GPCR modulation to polymer chemistry, align with contemporary scientific priorities, ensuring its continued prominence in both academic and industrial research landscapes.